Cas no 1430753-76-6 (tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate)

• Product Name: tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate
• CAS No: 1430753-76-6
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• MDL: MFCD27988089
• CID: 3163181
• PubChem ID: 89498209
• Update Time: 2025-06-08

tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-6-fluoropicolinate
• tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate
• XXVBLAQLDHKBSP-UHFFFAOYSA-N
• AK171828
• Tert-Butyl 3-bromo-6-fluoropyridine-2-ca
• tert-Butyl 3-bromo-6-fluoro-pyridine-2-carboxylate
• tert-butyl3-bromo-6-fluoropyridine-2-carboxylate
• 3-Bromo-2-Boc-6-fluoropyridine
• 1430753-76-6
• SY098416
• MFCD27988089
• tert-Butyl3-bromo-6-fluoropicolinate
• CS-0048311
• AKOS025291297
• SCHEMBL14857925
• DB-110303
• AS-42977
• 958-855-9

• MDL： MFCD27988089
• Inchi： 1S/C10H11BrFNO2/c1-10(2,3)15-9(14)8-6(11)4-5-7(12)13-8/h4-5H,1-3H3
• InChI Key： XXVBLAQLDHKBSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 312.8±42.0 °C at 760 mmHg
• Flash Point: 143.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate

Introduction to Tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate (CAS No. 1430753-76-6)

Tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate (CAS No. 1430753-76-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents.

The tert-butyl group in the compound's name contributes to its stability and versatility, allowing for further functionalization through various chemical reactions. This attribute is particularly beneficial in multi-step synthetic pathways where maintaining structural integrity is essential. The carboxylate moiety further extends the compound's utility by enabling interactions with other functional groups, facilitating the formation of more complex molecules.

In recent years, there has been a surge in research focused on developing new treatments for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate has emerged as a key intermediate in several promising drug candidates. For instance, its structural framework has been utilized in the synthesis of kinase inhibitors, which are critical in targeting abnormal cell growth and proliferation.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors that modulate protein-protein interactions. These interactions are often implicated in various pathological processes, making them attractive targets for therapeutic intervention. The bromine and fluorine substituents provide specific binding pockets that can be tailored to interact with target proteins, enhancing the efficacy and selectivity of potential drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug design due to their ability to improve metabolic stability and binding affinity. Tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate exemplifies this trend, as it combines the benefits of both fluorine and bromine substitution with a stable tert-butyl group. This combination makes it an ideal candidate for further derivatization into more complex structures with enhanced pharmacological properties.

Recent studies have also explored the use of this compound in the development of antiviral agents. The unique electronic properties conferred by the fluorine and bromine atoms allow for precise tuning of molecular interactions, which is crucial for designing effective antiviral drugs. By leveraging these properties, researchers have been able to develop compounds that exhibit potent inhibitory activity against various viral enzymes.

The synthetic methodologies involving tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate have seen significant advancements, particularly in terms of efficiency and scalability. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled researchers to construct complex molecular architectures with greater ease and precision. These advancements have not only accelerated the discovery process but also reduced costs associated with drug development.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its structural motifs have been incorporated into ligands for catalytic systems, demonstrating its versatility beyond traditional biological applications. The ability to functionalize multiple sites on the pyridine core allows for the creation of diverse materials with tailored properties.

The future prospects for tert-butyl 3-bromo-6-fluoropyridine-2-carboxylate are promising, with ongoing research aimed at expanding its applications across various domains. As our understanding of molecular interactions continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and materials. The integration of computational chemistry and high-throughput screening techniques will further enhance our ability to harness its potential.